Cas no 21084-22-0 ((3-(Trifluoromethyl)phenyl)(4-(trifluoromethyl)phenyl)methanone)
21084-22-0 structure
Product Name:(3-(Trifluoromethyl)phenyl)(4-(trifluoromethyl)phenyl)methanone
CAS No:21084-22-0
MF:C15H8F6O
MW:318.213845252991
MDL:MFCD00013561
CID:290401
PubChem ID:736046
Update Time:2025-04-19
(3-(Trifluoromethyl)phenyl)(4-(trifluoromethyl)phenyl)methanone Chemical and Physical Properties
Names and Identifiers
-
- Methanone,[3-(trifluoromethyl)phenyl][4-(trifluoromethyl)phenyl]-
- 3,4'-BIS(TRIFLUOROMETHYL)BENZOPHENONE
- 3,4-Bis(Trifluoromethyl)Benzophenone
- [3-(trifluoromethyl)phenyl]-[4-(trifluoromethyl)phenyl]methanone
- 3,4′-Bis(trifluoromethyl)benzophenone
- (3-(Trifluoromethyl)phenyl)(4-(trifluoromethyl)phenyl)methanone
- PS-7057
- CS-0313647
- 21084-22-0
- DTXSID00352915
- AMY31916
- SCHEMBL2941622
- [3-(trifluoromethyl)phenyl][4-(trifluoromethyl)phenyl]methanone
- Benzophenone, 3,4'-bis(trifluoromethyl)-
- MFCD00013561
- A815128
- AKOS005257680
- FT-0614191
- Methanone, [3-(trifluoromethyl)phenyl][4-(trifluoromethyl)phenyl]-
- DB-045475
-
- MDL: MFCD00013561
- Inchi: 1S/C15H8F6O/c16-14(17,18)11-6-4-9(5-7-11)13(22)10-2-1-3-12(8-10)15(19,20)21/h1-8H
- InChI Key: HWBXNAPXNCBCQO-UHFFFAOYSA-N
- SMILES: FC(C1C=CC=C(C=1)C(C1C=CC(C(F)(F)F)=CC=1)=O)(F)F
Computed Properties
- Exact Mass: 318.04800
- Monoisotopic Mass: 318.04793385g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 392
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 5
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- Color/Form: {"from":"zh","to":"en","trans_result":[{"src":"\u672a\u786e\u5b9a","dst":"Not determined"},{"src":"2.\u00a0\u5bc6\u5ea6\uff08g\/mL,25\/4\u2103\uff09","dst":"2. density (g\/ml, 25\/4 \u2103)"}]}
- Density: 1.3935 (estimate)
- Melting Point: 95-97 °C(lit.)
- PSA: 17.07000
- LogP: 4.95520
(3-(Trifluoromethyl)phenyl)(4-(trifluoromethyl)phenyl)methanone Security Information
- Hazard Statement: Irritant
- WGK Germany:3
- Hazard Category Code: 36/37/38
- Safety Instruction: S26-S37/39
-
Hazardous Material Identification:
- Risk Phrases:R36/37/38
- Safety Term:S26;R37/39
- HazardClass:IRRITANT
(3-(Trifluoromethyl)phenyl)(4-(trifluoromethyl)phenyl)methanone Customs Data
- HS CODE:2914700090
- Customs Data:
China Customs Code:
2914700090Overview:
2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%
(3-(Trifluoromethyl)phenyl)(4-(trifluoromethyl)phenyl)methanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 006373-5g |
(3-(Trifluoromethyl)phenyl)(4-(trifluoromethyl)phenyl)methanone |
21084-22-0 | 98% | 5g |
746.0CNY | 2021-07-05 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 006373-1g |
(3-(Trifluoromethyl)phenyl)(4-(trifluoromethyl)phenyl)methanone |
21084-22-0 | 98% | 1g |
324.0CNY | 2021-07-05 | |
| TRC | T790795-50mg |
(3-(Trifluoromethyl)phenyl)(4-(trifluoromethyl)phenyl)methanone |
21084-22-0 | 50mg |
$ 50.00 | 2022-06-02 | ||
| TRC | T790795-100mg |
(3-(Trifluoromethyl)phenyl)(4-(trifluoromethyl)phenyl)methanone |
21084-22-0 | 100mg |
$ 65.00 | 2022-06-02 | ||
| TRC | T790795-500mg |
(3-(Trifluoromethyl)phenyl)(4-(trifluoromethyl)phenyl)methanone |
21084-22-0 | 500mg |
$ 80.00 | 2022-06-02 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 006373-5g |
(3-(Trifluoromethyl)phenyl)(4-(trifluoromethyl)phenyl)methanone |
21084-22-0 | 98% | 5g |
746CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 006373-1g |
(3-(Trifluoromethyl)phenyl)(4-(trifluoromethyl)phenyl)methanone |
21084-22-0 | 98% | 1g |
324CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | F-AV020-1g |
(3-(Trifluoromethyl)phenyl)(4-(trifluoromethyl)phenyl)methanone |
21084-22-0 | 99% | 1g |
267.0CNY | 2021-07-10 | |
| Apollo Scientific | PC3102-5g |
3,4'-Bis(trifluoromethyl)benzophenone |
21084-22-0 | 98% | 5g |
£98.00 | 2024-07-28 | |
| Apollo Scientific | PC3102-10g |
3,4'-Bis(trifluoromethyl)benzophenone |
21084-22-0 | 98% | 10g |
£155.00 | 2024-07-28 |
(3-(Trifluoromethyl)phenyl)(4-(trifluoromethyl)phenyl)methanone Related Literature
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
21084-22-0 ((3-(Trifluoromethyl)phenyl)(4-(trifluoromethyl)phenyl)methanone) Related Products
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- 349-76-8(3'-(Trifluoromethyl)acetophenone)
- 1868-00-4(3,3'-Bis(trifluoromethyl)benzophenone)
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